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Compound of Interest

Compound Name: Okanin

Cat. No.: B600618 Get Quote

Essential Safety and Handling Guide for Okanin
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Okanin in a laboratory setting. The information is intended for

researchers, scientists, and drug development professionals to ensure safe and effective use of

this compound.

While Okanin is not classified as a hazardous substance or mixture according to the provided

Safety Data Sheet (SDS), it is imperative to follow standard laboratory safety procedures to

minimize any potential risks.[1]

Chemical and Physical Properties of Okanin
The following table summarizes key quantitative data for Okanin.
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Property Value Source

CAS Number 484-76-4 [1]

Molecular Formula C₁₅H₁₂O₆ [1]

Molecular Weight 288.25 g/mol [1]

Appearance Solid [1]

Melting Point 235-242°C

Solubility
Soluble in DMSO (16.67

mg/mL)

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure safety when

handling Okanin. The following equipment must be used.

Eye Protection: Wear chemical safety goggles with side-shields to prevent eye contact.

Hand Protection: Use chemical-resistant protective gloves (e.g., nitrile gloves). Inspect

gloves before use and replace them immediately if they become contaminated.

Respiratory Protection: A suitable respirator is recommended, particularly when handling the

compound as a powder or when there is a risk of aerosol formation.

Skin and Body Protection: Wear impervious clothing, such as a fully-fastened lab coat, to

protect the skin. Ensure closed-toe shoes are worn at all times in the laboratory.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial for safety. All handling of Okanin should

occur within a designated area with proper engineering controls, such as a chemical fume hood
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or an area with appropriate exhaust ventilation.

Step 1: Preparation and Hazard Assessment

Before handling, review the Safety Data Sheet (SDS).

Ensure a safety shower and an accessible eye wash station are available.

Designate a specific work area, preferably within a chemical fume hood, for handling

Okanin.

Assemble all necessary equipment and reagents.

Step 2: Donning Personal Protective Equipment (PPE)

Put on a lab coat, ensuring it is fully buttoned.

Don safety goggles with side-shields.

Wear a suitable respirator if working with powder or if aerosols may be generated.

Put on chemical-resistant gloves.

Step 3: Handling and Weighing

When handling the solid compound, avoid the formation of dust and aerosols.

Use a spatula to carefully transfer the required amount of Okanin onto weighing paper or

into a container.

Perform weighing in an area with minimal air currents to prevent dispersal of the powder.

Step 4: Post-Handling and Decontamination

After handling, decontaminate all surfaces and equipment by scrubbing with alcohol.

Thoroughly wash hands and any exposed skin with soap and water.

Remove PPE in the correct order to avoid cross-contamination.
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Accidental Release and Spill Procedures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate personnel to a safe area and ensure the area is well-

ventilated.

Use Full PPE: Wear full personal protective equipment, including respiratory protection,

before addressing the spill.

Containment: Prevent further leakage or spillage. Keep the product away from drains or

water courses.

Cleanup: Absorb solutions with a liquid-binding material like diatomite or universal binders.

Carefully collect the absorbed material and place it into a sealed, labeled container for

disposal.

Disposal Plan
All waste materials containing Okanin must be treated as chemical waste and disposed of

according to institutional and local environmental regulations.

Solid Waste: Collect any solid Okanin waste, including contaminated weighing paper and

spatulas, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Solutions containing Okanin should be collected in a designated, sealed

hazardous waste container.

Contaminated Materials: Dispose of contaminated gloves, absorbent pads, and other

disposable materials in the designated hazardous waste stream. Do not mix with general

laboratory trash.

Experimental Protocol: Preparation of an Okanin
Stock Solution
This protocol details the preparation of a 10 mM stock solution in DMSO, a common procedure

for in vitro experiments.
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Methodology:

Pre-computation: Calculate the mass of Okanin required. For 1 mL of a 10 mM solution (MW

= 288.25 g/mol ):

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 288.25 g/mol * (1000 mg / 1 g) = 2.88

mg.

PPE and Setup: Following the operational plan, don the required PPE and work within a

chemical fume hood.

Weighing: Carefully weigh 2.88 mg of solid Okanin and place it into a sterile microcentrifuge

tube.

Solubilization: Add 1 mL of high-purity DMSO to the tube.

Mixing: To aid dissolution, the solution can be gently heated to 37°C and vortexed or

sonicated in an ultrasonic bath. Mix until all solid has dissolved and the solution is clear.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for up to one month or -80°C for up to six months,

ensuring they are protected from light.

Visual Workflow: Safe Handling of Okanin
The diagram below illustrates the logical flow of operations for safely handling Okanin, from

initial preparation to final disposal.
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Safe Handling Workflow for Okanin

1. Preparation

2. Handling & Experiment

3. Cleanup & Disposal

4. Post-Procedure

Review SDS

Prepare Work Area
(Fume Hood)

Don PPE

Weigh Solid Okanin

Prepare Solution

Conduct Experiment

Decontaminate Surfaces
& Equipment

Segregate & Seal
Chemical Waste
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Certified Vendor

Doff PPE

Wash Hands

Click to download full resolution via product page

A flowchart illustrating the safe handling process for Okanin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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